Cas no 76838-03-4 (1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]-)
76838-03-4 structure
Product Name:1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]-
CAS No:76838-03-4
MF:C3H2Cl2N2S2
MW:201.097375392914
CID:3177783
PubChem ID:12668781
Update Time:2025-04-21
1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]-
- 3-Chloro-5-[(chloromethyl)thio]-1,2,4-thiadiazole
- DTXSID601235220
- 76838-03-4
-
- Inchi: 1S/C3H2Cl2N2S2/c4-1-8-3-6-2(5)7-9-3/h1H2
- InChI Key: IAYVHZLWSIDCED-UHFFFAOYSA-N
- SMILES: ClCSC1=NC(=NS1)Cl
Computed Properties
- Exact Mass: 199.9036458Da
- Monoisotopic Mass: 199.9036458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 93.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 79.3Ų
1,2,4-THIADIAZOLE, 3-CHLORO-5-[(CHLOROMETHYL)THIO]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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